Cas no 23429-89-2 (5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)-)

• Product Name: 5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)-
• CAS No: 23429-89-2
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 288598
• PubChem ID: 319067
• Update Time: 2025-04-19

5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Thiazolo[3,2-a]pyrimidin-5-one,7-methyl-3-(4-methylphenyl)-
• 7-methyl-3-(4-methylphenyl)-[1,3]thiazolo[3,2-a]pyrimidin-5-one
• 3-(4-methylphenyl)-7-methyl-5H-thiazolo< 3,2-a> pyrimidin-5-one
• 7-methyl-3-(4-methylphenyl)-4-hydro-1,3-thiazolino[3,2-a]pyrimidin-5-one
• 7-methyl-3-p-tolyl-thiazolo[3,2-a]pyrimidin-5-one
• 7-Methyl-3-p-tolyl-thiazolo< 3,2-a> pyrimidin-5-on
• AC1L7ZFC
• NSC260552
• ST095242
• DTXSID30312683
• NSC-260552
• AKOS024286599
• 23429-89-2

• Inchi： 1S/C14H12N2OS/c1-9-3-5-11(6-4-9)12-8-18-14-15-10(2)7-13(17)16(12)14/h3-8H,1-2H3
• InChI Key： PHLMNWBUFVBVJA-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(C)=CC=2)N2C(C=C(C)N=C12)=O

Computed Properties

• Exact Mass: 256.06716
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 58Ų

Experimental Properties

• PSA: 32.67